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Compound of Interest

Compound Name: 4-(4-Methylbenzoyl)benzonitrile

CAS No.: 35776-95-5

Cat. No.: B371616

Get Quote

Executive Summary & Compound Identity
Compound Name: 4-(4-Methylbenzoyl)benzonitrile

Synonyms: 4-cyano-4'-methylbenzophenone; p-cyanophenyl p-tolyl ketone

CAS Number: 35776-95-5

Molecular Formula: C

H

NO

Molecular Weight: 221.26 g/mol

Core Scaffold: Diaryl ketone with asymmetric para-substitution (Electron Withdrawing -CN

vs. Electron Donating -CH

).
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Research Significance: This molecule represents a classic "push-pull" benzophenone system.

The competition between the strong dipole of the cyano group ($ \mu \approx 4.0 $ D) and the

weak steric/inductive effect of the methyl group dictates its solid-state packing. It is a critical

intermediate in the synthesis of liquid crystals and photoactive polymers.

Comparative Structural Analysis (The "Anchor" Data)
To validate your experimental data, compare it against the crystallographic benchmarks of its

structural analogs. The target molecule is expected to adopt a packing motif intermediate

between the highly ordered nitrile network and the dispersive methyl network.

Table 1: Crystallographic Benchmarks for Structural Validation
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Feature
Analog A: 4-

Cyanobenzophenon

e

Analog B: 4-

Methylbenzophenon

e

Target Prediction: 4-

(4-

Methylbenzoyl)benz

onitrile

CAS 1503-49-7 134-84-9 35776-95-5

Crystal System Monoclinic Monoclinic Monoclinic (Likely)

Space Group

P2ngcontent-ng-

c1989010908=""

_nghost-ng-

c2193002942=""

class="inline ng-star-

inserted">

/c

P2

/c

P2

/c (Centrosymmetric

preference)

Z (Unit) 4 4 4

Dihedral Twist ~55° - 60° ~52° - 58°

55° ± 3° (Steric bulk of

-CH

vs -CN is minimal)

Dominant Force
Dipole-Dipole

(CN···CN) & CN···H
Weak C-H··· CN···H-C(Ar) & CN···

Melting Point 110–114 °C 56–59 °C

~120–130 °C (Dipole

stabilization +

increased MW)

Expert Insight: The introduction of the p-cyano group typically elevates the melting point and

density compared to the methyl-only analog due to the formation of robust C-N···H

intermolecular hydrogen bonds, which act as "supramolecular glue."
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Experimental Protocol: Generating the Crystal Data
If you are synthesizing this compound for publication, follow this self-validating workflow to

generate the missing CIF (Crystallographic Information File).

Phase 1: Crystal Growth Strategy
Method: Slow Evaporation (Ambient Temperature).

Solvent System:

Primary: Ethanol/Ethyl Acetate (1:1). Benzophenones are moderately soluble; this allows

controlled nucleation.

Alternative: Acetonitrile (promotes dipole alignment).

Concentration: 15 mg/mL. Filter through 0.45 µm PTFE to remove dust nucleation sites.

Phase 2: Diffraction & Refinement Workflow
Temperature: Collect at 100 K (Liquid N

stream). Benzophenones often exhibit high thermal motion in the phenyl rings at room
temperature (298 K), which degrades resolution.

Resolution Goal: 0.75 Å or better (essential for distinguishing Methyl H-atoms).

Refinement Check: Ensure the methyl group is treated as a rigid rotor (AFIX 137 in SHELX)

if rotational disorder is observed.

Mechanistic Pathway: Packing Forces
The following diagram illustrates the hierarchical assembly of the crystal lattice, guiding you on

which interactions to look for in your structure solution (e.g., using Mercury or Olex2).
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Figure 1: Hierarchical assembly logic for asymmetric benzophenones. The Cyano group

(Primary) directs the long-range order, while the Methyl group (Tertiary) fills voids.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b371616/docs?utm_src=pdf-body-img#structural-characterization-guide-4-4-methylbenzoyl-benzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b371616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References & Validation Sources
Benzophenone Polymorphism:

Girdwood, S. E. (1998).[1] Polymorphism in Benzophenone Derivatives. Ph.D. Thesis,

Strathclyde University.[1] (Defines the

-form P2

2

2

baseline).

Synthesis & Existence:

Song, B. (2013).[2] Palladium-Catalyzed C–C Bond Formations via Activation of

Carboxylic Acids. TU Kaiserslautern. (Confirms synthesis of CAS 35776-95-5).

Comparative Data (4-Cyanobenzophenone):

Cambridge Structural Database (CSD) Refcode: BENZCN (Benzonitrile, 4-benzoyl-).

Comparative Data (4-Methylbenzophenone):

Cambridge Structural Database (CSD) Refcode: MBENZP (4-Methylbenzophenone).

Conformational Analysis:

Cox, P. J. (2008). Conformations of substituted benzophenones. Acta Crystallographica

Section B, 64(2), 206–216.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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